6-Azauracil-beta-D-riboside
6-Azauracil-beta-D-riboside
6-Azauridine is a synthetic triazine analogue of uridine with antimetabolite activity. 6-azauridine inhibits de novo pyrimidine synthesis and DNA synthesis and is converted intracellularly into mono, di, and triphosphate derivatives, which incorporate into RNA and inhibit protein synthesis.
6-azauridine is a N-glycosyl-1,2,4-triazine. It has a role as an antineoplastic agent, an antimetabolite and a drug metabolite.
A triazine nucleoside used as an antineoplastic antimetabolite. It interferes with pyrimidine biosynthesis thereby preventing formation of cellular nucleic acids. As the triacetate, it is also effective as an antipsoriatic.
6-azauridine is a N-glycosyl-1,2,4-triazine. It has a role as an antineoplastic agent, an antimetabolite and a drug metabolite.
A triazine nucleoside used as an antineoplastic antimetabolite. It interferes with pyrimidine biosynthesis thereby preventing formation of cellular nucleic acids. As the triacetate, it is also effective as an antipsoriatic.
Brand Name:
Vulcanchem
CAS No.:
54-25-1
VCID:
VC0005812
InChI:
InChI=1S/C8H11N3O6/c12-2-3-5(14)6(15)7(17-3)11-8(16)10-4(13)1-9-11/h1,3,5-7,12,14-15H,2H2,(H,10,13,16)
SMILES:
C1=NN(C(=O)NC1=O)C2C(C(C(O2)CO)O)O
Molecular Formula:
C8H11N3O6
Molecular Weight:
245.19 g/mol
6-Azauracil-beta-D-riboside
CAS No.: 54-25-1
Inhibitors
VCID: VC0005812
Molecular Formula: C8H11N3O6
Molecular Weight: 245.19 g/mol
| CAS No. | 54-25-1 |
|---|---|
| Product Name | 6-Azauracil-beta-D-riboside |
| Molecular Formula | C8H11N3O6 |
| Molecular Weight | 245.19 g/mol |
| IUPAC Name | 2-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazine-3,5-dione |
| Standard InChI | InChI=1S/C8H11N3O6/c12-2-3-5(14)6(15)7(17-3)11-8(16)10-4(13)1-9-11/h1,3,5-7,12,14-15H,2H2,(H,10,13,16) |
| Standard InChIKey | WYXSYVWAUAUWLD-SHUUEZRQSA-N |
| Isomeric SMILES | C1=NN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O |
| SMILES | C1=NN(C(=O)NC1=O)C2C(C(C(O2)CO)O)O |
| Canonical SMILES | C1=NN(C(=O)NC1=O)C2C(C(C(O2)CO)O)O |
| Appearance | White solidPurity:≥98% by HPLC |
| Colorform | Crystals from ether, ethanol |
| Melting Point | 158 °C |
| Description | 6-Azauridine is a synthetic triazine analogue of uridine with antimetabolite activity. 6-azauridine inhibits de novo pyrimidine synthesis and DNA synthesis and is converted intracellularly into mono, di, and triphosphate derivatives, which incorporate into RNA and inhibit protein synthesis. 6-azauridine is a N-glycosyl-1,2,4-triazine. It has a role as an antineoplastic agent, an antimetabolite and a drug metabolite. A triazine nucleoside used as an antineoplastic antimetabolite. It interferes with pyrimidine biosynthesis thereby preventing formation of cellular nucleic acids. As the triacetate, it is also effective as an antipsoriatic. |
| Solubility | Soluble in water In water, 8.28X10+4 mg/L at 25 °C (est) 36.2 [ug/mL] |
| Synonyms | 2-beta-D-Ribofuranosyl-1,2,4-triazine-3,5(2H,4H)-dione 6 Azauridine 6-Azauridine Azauridine |
| Vapor Pressure | 6.82X10-16 mm Hg at 25 °C (est) |
| PubChem Compound | 233502 |
| Last Modified | Nov 11 2021 |
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